Cas no 2169578-71-4 (3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride)

• Product Name: 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride
• CAS No: 2169578-71-4
• MF: C₈H₁₆FNO₂S
• MW: 209.281544685364
• CID: 6484349
• PubChem ID: 165870695
• Update Time: 2025-05-22

3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride
• EN300-1577230
• 2169578-71-4

• Inchi： 1S/C8H16FNO2S/c1-8(2,5-13(9,11)12)7(10)6-3-4-6/h6-7H,3-5,10H2,1-2H3
• InChI Key： MGDNVIBFUIOOLC-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(C1CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 209.08857809g/mol
• Monoisotopic Mass: 209.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride

Comprehensive Overview of 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride (CAS No. 2169578-71-4)

The compound 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride (CAS No. 2169578-71-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and bioconjugation. This molecule features a cyclopropyl ring, a primary amine, and a sulfonyl fluoride group, making it a versatile building block for drug discovery and chemical biology research. Its structural complexity and reactivity have positioned it as a valuable tool for scientists exploring covalent inhibitors and proteomics studies.

In the context of modern drug development, 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride is often discussed alongside click chemistry and targeted covalent inhibitors. These topics are highly relevant to researchers seeking to design selective enzyme inhibitors or protein-labeling probes. The sulfonyl fluoride moiety, in particular, is known for its ability to form stable covalent bonds with nucleophilic amino acids, such as serine or tyrosine, under physiological conditions. This property has made it a focal point in the development of activity-based probes (ABPs) and covalent drug candidates.

Recent advancements in chemical proteomics have further highlighted the importance of 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride. Researchers are increasingly leveraging its reactivity to map enzyme active sites and identify novel biological targets. For example, its application in fragment-based drug discovery (FBDD) has enabled the identification of small-molecule binders with high specificity. Additionally, the compound's cyclopropyl group contributes to its metabolic stability, a critical factor in the design of orally bioavailable drugs.

The growing interest in covalent drug design has also spurred discussions about the safety and selectivity of sulfonyl fluoride-containing compounds. Unlike traditional electrophiles, 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride exhibits a balanced reactivity profile, minimizing off-target effects while maintaining efficacy. This characteristic aligns with the broader trend toward precision medicine and personalized therapeutics, where specificity is paramount.

From a synthetic chemistry perspective, the preparation of 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride involves multi-step routes that emphasize stereoselective synthesis and functional group compatibility. The compound's primary amine group allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its utility in modern laboratories.

In summary, 3-amino-3-cyclopropyl-2,2-dimethylpropane-1-sulfonyl fluoride (CAS No. 2169578-71-4) represents a cutting-edge tool for researchers exploring covalent modulation of biological systems. Its unique structural features and reactivity profile make it a standout candidate for applications in drug discovery, chemical biology, and proteomics. As the scientific community continues to uncover new ways to harness its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.